Cas no 1823899-33-7 (1,2-Dimethyl-1H-imidazo[4,5-b]pyridin-7-amine)

• Product Name: 1,2-Dimethyl-1H-imidazo[4,5-b]pyridin-7-amine
• CAS No: 1823899-33-7
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5059736
• Update Time: 2025-10-23

1,2-Dimethyl-1H-imidazo[4,5-b]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-1H-imidazo[4,5-b]pyridin-7-amine

• Inchi： 1S/C8H10N4/c1-5-11-8-7(12(5)2)6(9)3-4-10-8/h3-4H,1-2H3,(H2,9,10)
• InChI Key： AIKWLAAYIRUIJT-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NC2=C1C(=CC=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 172
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1,2-Dimethyl-1H-imidazo[4,5-b]pyridin-7-amine

Comprehensive Overview of 1,2-Dimethyl-1H-imidazo[4,5-b]pyridin-7-amine (CAS No. 1823899-33-7): Properties, Applications, and Research Insights

The compound 1,2-Dimethyl-1H-imidazo[4,5-b]pyridin-7-amine (CAS No. 1823899-33-7) is a heterocyclic organic molecule featuring a fused imidazo[4,5-b]pyridine core. This structure is characterized by a dimethyl-substituted imidazole ring annulated to a pyridine moiety, with an amine functional group at the 7-position. Such molecular frameworks are of significant interest in medicinal chemistry and materials science due to their unique electronic properties and potential bioactivity. Researchers and pharmaceutical developers frequently explore derivatives of this scaffold for applications ranging from drug discovery to organic electronics.

In recent years, the scientific community has shown growing interest in imidazo[4,5-b]pyridine derivatives, driven by their versatility in small-molecule therapeutics. The 1,2-dimethyl substitution pattern in this compound may influence its pharmacokinetic properties, such as metabolic stability and membrane permeability, making it a valuable intermediate for structure-activity relationship (SAR) studies. Computational chemistry tools, including molecular docking and quantitative structure-activity relationship (QSAR) models, are often employed to predict its interactions with biological targets like kinase inhibitors or G-protein-coupled receptors (GPCRs).

The synthesis of CAS No. 1823899-33-7 typically involves multi-step organic reactions, such as cyclocondensation of appropriately substituted pyridine precursors with methylating agents. Analytical techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are critical for verifying its purity and structural integrity. These methods align with the pharmaceutical industry's emphasis on quality by design (QbD) principles, ensuring reproducibility in preclinical research.

From an industrial perspective, 1,2-Dimethyl-1H-imidazo[4,5-b]pyridin-7-amine is often discussed in the context of green chemistry advancements. Researchers are exploring catalytic methods and solvent-free synthesis to minimize environmental impact while maintaining yield efficiency. This aligns with global trends toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial databases.

Emerging applications of this compound include its potential role in photodynamic therapy (PDT) agents or fluorescent probes, owing to the electron-rich heterocyclic system that may exhibit tunable luminescence. Such properties are relevant to bioimaging and diagnostic tools, areas experiencing rapid growth due to advancements in precision medicine. Additionally, its structural motif appears in patents related to neurodegenerative disease research, reflecting broader interest in central nervous system (CNS) therapeutics.

For researchers sourcing CAS 1823899-33-7, considerations include supplier reliability, batch-to-batch consistency, and regulatory compliance (e.g., REACH or FDA guidelines). These factors are critical given the compound's potential use in high-throughput screening (HTS) pipelines. Online queries often focus on its storage conditions (typically under inert atmosphere at low temperatures) and handling precautions to ensure stability.

In summary, 1,2-Dimethyl-1H-imidazo[4,5-b]pyridin-7-amine represents a compelling case study in heterocyclic chemistry, bridging fundamental research and applied science. Its relevance to drug development, material science, and sustainable synthesis ensures continued attention across multidisciplinary fields. Future directions may explore its cocrystallization with coformers to modulate physicochemical properties or its integration into metal-organic frameworks (MOFs) for catalytic applications.